Cas no 648886-82-2 (Benzenesulfonamide, 4-methyl-N-[3-(3-phenylpropoxy)pyrazinyl]-)
648886-82-2 structure
Product Name:Benzenesulfonamide, 4-methyl-N-[3-(3-phenylpropoxy)pyrazinyl]-
CAS No:648886-82-2
MF:C20H21N3O3S
MW:383.46404337883
CID:1683213
Update Time:2024-09-03
Benzenesulfonamide, 4-methyl-N-[3-(3-phenylpropoxy)pyrazinyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide, 4-methyl-N-[3-(3-phenylpropoxy)pyrazinyl]-
- Benzenesulfonamide, 4-methyl-N-[3-(3-phenylpropoxy)-2-pyrazinyl]-
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- Inchi: 1S/C20H21N3O3S/c1-16-9-11-18(12-10-16)27(24,25)23-19-20(22-14-13-21-19)26-15-5-8-17-6-3-2-4-7-17/h2-4,6-7,9-14H,5,8,15H2,1H3,(H,21,23)
- InChI Key: BEEWXKLLNOBLKP-UHFFFAOYSA-N
- SMILES: C1(S(NC2=NC=CN=C2OCCCC2=CC=CC=C2)(=O)=O)=CC=C(C)C=C1
Computed Properties
- Exact Mass: 383.13053
Experimental Properties
- Density: 1.282±0.06 g/cm3(Predicted)
- Boiling Point: 561.7±60.0 °C(Predicted)
- PSA: 81.18
- pka: 6.57±0.40(Predicted)
Benzenesulfonamide, 4-methyl-N-[3-(3-phenylpropoxy)pyrazinyl]- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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